N-(3,5-dichlorophenyl)-3-(propan-2-yloxy)benzamide
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Overview
Description
- N-(3,5-dichlorophenyl)-3-(propan-2-yloxy)benzamide, also known as Diclofenac , is a nonsteroidal anti-inflammatory drug (NSAID).
- It is commonly used to relieve pain, reduce inflammation, and manage conditions such as arthritis, musculoskeletal disorders, and postoperative pain.
Preparation Methods
Synthetic Routes:
Industrial Production:
Chemical Reactions Analysis
Common Reagents and Conditions:
Major Products:
Scientific Research Applications
Chemistry: Diclofenac is used as a model compound in studies related to drug metabolism, stability, and analytical methods.
Biology and Medicine:
Mechanism of Action
- Diclofenac inhibits COX enzymes (COX-1 and COX-2), leading to reduced prostaglandin production.
- This action results in decreased inflammation, pain, and fever.
- Molecular targets include the active site of COX enzymes and downstream signaling pathways.
Comparison with Similar Compounds
Similar Compounds:
Properties
Molecular Formula |
C16H15Cl2NO2 |
---|---|
Molecular Weight |
324.2 g/mol |
IUPAC Name |
N-(3,5-dichlorophenyl)-3-propan-2-yloxybenzamide |
InChI |
InChI=1S/C16H15Cl2NO2/c1-10(2)21-15-5-3-4-11(6-15)16(20)19-14-8-12(17)7-13(18)9-14/h3-10H,1-2H3,(H,19,20) |
InChI Key |
YIUAIHZCUVAWAW-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)OC1=CC=CC(=C1)C(=O)NC2=CC(=CC(=C2)Cl)Cl |
Origin of Product |
United States |
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